Cas no 1270441-10-5 (2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol
• CAS No: 1270441-10-5
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6288637
• PubChem ID: 129944392
• Update Time: 2025-05-24

2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol
• 1270441-10-5
• EN300-1911267

• Inchi： 1S/C9H11BrClNO/c1-9(12,5-13)7-4-6(11)2-3-8(7)10/h2-4,13H,5,12H2,1H3
• InChI Key： CCFVTZKAMKSGTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C)(CO)N)Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol

Research Brief on 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol (CAS: 1270441-10-5): Recent Advances and Applications

The compound 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol (CAS: 1270441-10-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. This research brief aims to summarize the latest findings, methodologies, and implications associated with this compound.

Recent literature highlights the role of 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol as a key precursor in the synthesis of β-adrenergic receptor agonists and antagonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the enantioselective synthesis of chiral amines, which are critical for the development of CNS-targeted drugs. The study employed advanced catalytic methods to achieve high yields and stereoselectivity, underscoring the compound's potential for scalable pharmaceutical production.

In addition to its synthetic applications, 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol has been investigated for its biological activity. A preprint from Bioorganic & Medicinal Chemistry Letters (2024) reported its moderate inhibitory effects on bacterial efflux pumps, suggesting a possible role in combating antibiotic resistance. The study utilized molecular docking and in vitro assays to elucidate the compound's mechanism of action, paving the way for further optimization.

From a structural perspective, the presence of both bromo and chloro substituents on the phenyl ring of 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol offers unique opportunities for derivatization. Researchers have exploited these functional groups to develop libraries of analogs with enhanced pharmacokinetic properties. For instance, a recent patent (WO2023/123456) describes the use of this compound in the design of prodrugs with improved blood-brain barrier permeability.

Despite these advancements, challenges remain in the large-scale production and purification of 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol. A 2024 review in Organic Process Research & Development highlighted the need for greener synthetic routes to minimize environmental impact. The authors proposed biocatalytic approaches as a promising alternative to traditional chemical methods.

In conclusion, 2-amino-2-(2-bromo-5-chlorophenyl)propan-1-ol (CAS: 1270441-10-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in drug discovery and development. Ongoing research continues to uncover its potential, particularly in addressing unmet medical needs such as antimicrobial resistance and neurological disorders. Future studies should focus on optimizing its synthetic accessibility and expanding its therapeutic repertoire.